Cas no 2228800-62-0 (1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228800-62-0
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 6435311
• PubChem ID: 165656946
• Update Time: 2025-10-28

1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbaldehyde
• 2228800-62-0
• EN300-1918493

• Inchi： 1S/C12H11BrO3/c13-9-5-8(12(7-14)1-2-12)6-10-11(9)16-4-3-15-10/h5-7H,1-4H2
• InChI Key： QGZKBZFTNKXGAZ-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=C(C=1)C1(C=O)CC1)OCCO2

Computed Properties

• Exact Mass: 281.98916g/mol
• Monoisotopic Mass: 281.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbaldehyde

Professional Introduction to 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbaldehyde (CAS No. 2228800-62-0)

1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbaldehyde, with the CAS number 2228800-62-0, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a cyclopropane ring fused with a benzodioxin moiety, combined with a bromine substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The benzodioxin core, also known as an oxygenated dibenzo-p-dioxin structure, is well-documented for its role in various pharmacological activities. Specifically, derivatives of this class have been explored for their anti-inflammatory, antiviral, and even anticancer properties. The incorporation of a cyclopropane group into this framework introduces additional reactivity and rigidity, which can influence both the metabolic stability and binding affinity of the compound.

In recent years, there has been a surge in research focusing on heterocyclic compounds that incorporate cyclopropane rings. The cyclopropane moiety is known for its ability to enhance the bioavailability and metabolic stability of molecules, making it an attractive feature for drug development. When combined with the benzodioxin scaffold, as seen in 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbaldehyde, the resulting compound exhibits promising characteristics for further investigation.

The bromine substituent at the 8-position of the benzodioxin ring adds another layer of complexity to this molecule. Bromine is a halogen that can participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthetic organic chemistry. This allows for further functionalization of the molecule, enabling the synthesis of analogues with tailored biological activities. The bromine atom can also serve as a handle for purification and characterization purposes during synthetic routes.

Current research in this area has highlighted the potential of such compounds in modulating biological pathways associated with inflammation and cancer. For instance, studies have shown that certain derivatives of benzodioxins can inhibit the activity of enzymes involved in inflammatory responses. The cyclopropane ring further enhances these effects by improving the interaction with target proteins. This has led to interest in developing novel therapeutic agents based on this scaffold.

The synthesis of 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbaldehyde involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopropane ring and the introduction of the bromine substituent at the appropriate position on the benzodioxin core. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

Once synthesized, the compound is subjected to rigorous analytical characterization to confirm its structure and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for this purpose. These analytical methods provide detailed information about the molecular structure and help ensure that the compound meets the required specifications for further biological testing.

The biological evaluation of 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbaldehyde involves testing its activity against various biological targets relevant to human health. Initial studies often focus on assessing its interaction with enzymes and receptors involved in inflammation and cancer pathways. These studies may be conducted using cell-based assays or enzyme inhibition assays to determine the compound's potency and selectivity.

In conclusion, 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbaldehyde represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a cyclopropane ring with a benzodioxin scaffold offers a rich platform for further exploration and development. As research continues to uncover new applications for this class of compounds, they are likely to play an increasingly important role in drug discovery and development efforts.